Cas no 318959-13-6 (3-{5-[(E)-2-(4-chlorophenyl)ethenyl]-1H-pyrazol-1-yl}-5-methyl-4H-1,2,4-triazol-4-amine)

• Product Name: 3-{5-[(E)-2-(4-chlorophenyl)ethenyl]-1H-pyrazol-1-yl}-5-methyl-4H-1,2,4-triazol-4-amine
• CAS No: 318959-13-6
• MF: C₁₄H₁₃ClN₆
• MW: 300.746220350266
• CID: 5712506
• PubChem ID: 5864125
• Update Time: 2023-10-15

3-{5-[(E)-2-(4-chlorophenyl)ethenyl]-1H-pyrazol-1-yl}-5-methyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS005096086
• 6K-039
• 3-{5-[(E)-2-(4-chlorophenyl)ethenyl]-1H-pyrazol-1-yl}-5-methyl-4H-1,2,4-triazol-4-amine
• 318959-13-6
• 3-[5-[(E)-2-(4-chlorophenyl)ethenyl]pyrazol-1-yl]-5-methyl-1,2,4-triazol-4-amine
• 3-[5-(4-chlorostyryl)-1H-pyrazol-1-yl]-5-methyl-4H-1,2,4-triazol-4-amine
• 3-[5-(4-CHLOROSTYRYL)-1H-PYRAZOL-1-YL]-5-METHYL-4H-1,2,4-TRIAZOL-4-YLAMINE
• 4H-1,2,4-Triazol-4-amine, 3-[5-[2-(4-chlorophenyl)ethenyl]-1H-pyrazol-1-yl]-5-methyl-

• Inchi： 1S/C14H13ClN6/c1-10-18-19-14(20(10)16)21-13(8-9-17-21)7-4-11-2-5-12(15)6-3-11/h2-9H,16H2,1H3/b7-4+
• InChI Key： URCCHXYPIIPBBA-QPJJXVBHSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C1=CC=NN1C1=NN=C(C)N1N

Computed Properties

• Exact Mass: 300.0890221g/mol
• Monoisotopic Mass: 300.0890221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 562.8±53.0 °C(Predicted)
• pka: 1.61±0.10(Predicted)